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Introduction

Patulin is a mycotoxin produced by several species of fungi, such as Aspergillus, Penicillium,
and Byssochlamys, that commonly grow on apples and other fruits.[1] Due to its potential
health risks, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the
European Union have set maximum allowable limits for patulin in apple juice and other apple
products.[2][3][4][5] The FDA has established an action level of 50 ppb (ng/g) for patulin in
apple juice. To ensure food safety and compliance, robust and efficient analytical methods for
patulin detection are crucial.

Traditional methods for patulin analysis often involve cumbersome liquid-liquid extraction
(LLE) and manual solid-phase extraction (SPE), which can be time-consuming and prone to
variability. Automation of the sample preparation process offers significant advantages,
including increased throughput, improved reproducibility, and reduced manual labor. This
application note details two automated sample preparation protocols for the analysis of patulin
in apple-based products, followed by liquid chromatography-tandem mass spectrometry (LC-
MS/MS) analysis.

Quantitative Data Summary

The following table summarizes the performance of two automated methods for patulin
analysis. Method 1 utilizes a robotic liquid handling system for extraction, while Method 2
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employs automated solid-phase extraction with molecularly imprinted polymer (MIP) cartridges.

Automated Method 1:
Robotic Liquid Handling

Automated Method 2:

Parameter ] ] Solid-Phase Extraction
with Dichloromethane ]
. (SPE) with MIP
Extraction
Apple juice, apple cider, apple
Matrix puree, baby food, applesauce, Apple Juice

fruit rolls, fruit jam

Limit of Quantification (LOQ)

4.0 ng/g

Not explicitly stated, but

successful detection at 25

Ha/kg

Linearity Range 2 -1,000 ng/mL (rz > 0.99) Not specified
95% - 110% across various
Average Recovery spike levels (10, 50, 200, 1000  80%
ng/g)
Relative Standard Deviation 3% - 9% (within- and between- "y
0
(RSD) matrix variability)
o SPE procedure approximately -
Analysis Time Not specified

35 minutes

Experimental Workflows & Protocols
Method 1: Automated Robotic Liquid Handling

Extraction

This method utilizes a robotic sample preparation system to perform a liquid-liquid extraction
without manual intervention, followed by LC-MS/MS analysis.

Experimental Workflow Diagram
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Sample Preparation

Weigh Sample Spike with Add Dichloromethane
(1.00+0.05 g) > sC-patulin IS (DCM, 2 mL)

Automated Robotic System

erto Transfer to
botic System Shake Centrifuge Pipette DCM Extract | | Autosampler Vial LC-APCI-MS/MS
[ (3 min @ 1000 rpm) } > [ (5 min @ 4200 x g) } > [ (approx. 0.5 mL) ‘ Analysis

Analysis

Click to download full resolution via product page
Caption: Automated robotic liquid handling workflow for patulin analysis.
Detailed Protocol:
o Sample Preparation: Weigh 1.00 + 0.05 g of the sample into a 15 mL sample vial.

¢ Internal Standard Spiking: Spike the sample with 50 uL of a 1.0 ppm 13C-patulin internal
standard solution.

o Extraction Solvent Addition: Add 2 mL of dichloromethane (DCM) to the sample vial.
» Automated Extraction:

o Place the vials in the robotic system.

o The system shakes the vials for 3 minutes at 1000 rpm.

o Following shaking, the vials are centrifuged for 5 minutes at 4200 x g to separate the
phases.

o The robotic system's pipettor transfers approximately 0.5 mL of the lower DCM layer into
an LC autosampler vial.

o LC-MS/MS Analysis: The prepared samples are then analyzed using LC-APCI-MS/MS in
negative ionization mode.

Method 2: Automated Solid-Phase Extraction (SPE) with
Molecularly Imprinted Polymers (MIPs)
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This method employs an automated SPE system, such as the Gilson GX-271 ASPEC™, with
specialized molecularly imprinted polymer (MIP) cartridges that selectively capture patulin.

Experimental Workflow Diagram

Automated SPE System

Click to download full resolution via product page

Caption: Automated solid-phase extraction (SPE) workflow for patulin.

Detailed Protocol:

o Sample Pre-treatment: Dilute 2.5 mL of apple juice with 2.5 mL of water containing 2% acetic
acid and mix.

o Automated SPE Protocol (using AFFINIMIP® Patulin or similar MIP cartridge):

[¢]

Conditioning: The automated system conditions the SPE cartridge with 2 mL of acetonitrile
followed by 1 mL of deionized water.

[¢]

Loading: 4 mL of the pre-treated sample is loaded onto the cartridge.

o

Washing: The cartridge is washed with 1 mL of 1% sodium bicarbonate solution, followed
by 2 mL of deionized water to remove interferences like 5-Hydroxymethylfurfural (HMF).

[¢]

Drying: A strong vacuum is applied to dry the SPE cartridge.

o

Elution: Patulin is eluted from the cartridge using 0.5 mL of diethyl ether and 2 mL of ethyl
acetate.

e Post-SPE Processing:
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o The eluate is evaporated to dryness under a gentle stream of nitrogen.

o The residue is reconstituted in a suitable solvent, such as water with 0.1% acetic acid, for

analysis.

o HPLC Analysis: The final extract is analyzed by HPLC with UV detection.

Conclusion

Automated sample preparation methods significantly enhance the efficiency, reliability, and
throughput of patulin analysis in food matrices. The robotic liquid handling system offers a
straightforward extraction for a wide variety of apple products with excellent recovery and
precision. The automated SPE method using molecularly imprinted polymers provides high
selectivity, effectively removing common interferences and ensuring accurate quantification.
The choice of method will depend on the specific laboratory workflow, available
instrumentation, and the variety of matrices being tested. Both approaches demonstrate the

power of automation in modern analytical food safety testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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